N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide

• IUPAC Name: N-[1-(4-acetylanilino)-3-methyl-1-oxobut-2-en-2-yl]benzamide
• InChI: InChI=1S/C20H20N2O3/c1-13(2)18(22-19(24)16-7-5-4-6-8-16)20(25)21-17-11-9-15(10-12-17)14(3)23/h4-12H,1-3H3,(H,21,25)(H,22,24)
• InChI Key: CLOSGINDYAPTTG-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(C(=O)NC1=CC=C(C=C1)C(=O)C)NC(=O)C2=CC=CC=C2)C
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide, also known as CAPB, is a synthetic compound that has been studied for its potential applications in scientific research. CAPB is a member of the benzamide family of compounds and is known to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide is not fully understood, but it is believed to act by binding to specific targets in the body. N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide has been shown to have activity against a variety of targets, including enzymes and receptors, and may exert its effects through a variety of mechanisms.
Biochemical and Physiological Effects:
N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide has a wide range of biochemical and physiological effects, including the inhibition of enzymes and the modulation of receptor activity. It has been shown to have activity against a variety of targets, including kinases, proteases, and G protein-coupled receptors. N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide has several advantages for use in lab experiments, including its synthetic accessibility and its ability to modulate a wide range of targets. However, it also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide, including the development of new synthetic methods, the identification of new targets for the compound, and the development of new drugs based on the N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide scaffold. Further research is also needed to fully understand the mechanism of action of N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide and its potential applications in scientific research.

Synthesis Methods

N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide can be synthesized using a variety of methods, including the reaction of 4-acetylphenyl isocyanate with 2-methyl-1-propenylamine followed by reaction with benzoyl chloride. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide has been studied for its potential applications in scientific research, particularly in the field of drug discovery. It has been shown to have activity against a variety of targets, including enzymes and receptors. N-(1-{[(4-acetylphenyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide has also been studied for its potential use as a scaffold for the development of new drugs.